4-Methoxyphenoxyacetonitrile
Overview
Description
4-Methoxyphenoxyacetonitrile is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermochemical and Quantum-Chemical Studies
4-Methoxyphenols, which include 4-methoxyphenoxyacetonitrile, have been a subject of extensive study due to their role as structural fragments in antioxidants and biologically active molecules. These compounds can form strong intermolecular and intramolecular hydrogen bonds. Thermochemical studies, including standard molar enthalpies of formation, vapor pressure, and vaporization enthalpies, provide insights into their properties. Quantum-chemical studies using methods like DFT and MP2 contribute to understanding the substituent effects and hydrogen bonding in these compounds (Varfolomeev et al., 2010).
Sonochemistry and Non-Radical Reactions
Research into the kinetics of non-radical reactions, such as the hydrolysis of 4-methoxyphenyl dichloroacetate under ultrasonic irradiation, reveals the effects of sonication on chemical reactions. This research can lead to a deeper understanding of sonochemistry and its potential applications beyond cavitation effects in chemical reactions (Tuulmets et al., 2014).
Photobehavior and Triplet States Studies
Studies on the excited triplet states of 4-methoxybenzophenone, a derivative of 4-methoxyphenol, in different solvents have been conducted. These studies involve investigating hydrogen abstraction and the effects of solvent on the photophysical properties of these compounds. This research is crucial for understanding the photobehavior of these compounds, which has implications in fields like photochemistry (Jornet et al., 2011).
Synthesis of Hydroxy- and Methoxyindoles
The synthesis of hydroxy- and methoxyindoles via cyanoalkylation of O-protected nitrophenols, followed by catalytic hydrogenation of the acetonitriles obtained, highlights the versatility of this compound in organic synthesis. This research provides pathways for the synthesis of valuable chemical intermediates (Ma̧kosza et al., 1988).
Environmental Studies and Sensor Development
This compound and its derivatives have been used in environmental studies and sensor development. For example, research on the development of chemical sensors using CeO2–ZrO2 nanocomposites for detecting 4-methoxyphenol highlights the environmental applications of these compounds (Rahman et al., 2020).
Safety and Hazards
4-Methoxyphenoxyacetonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Personal protective equipment including eyeshields, faceshields, and gloves are recommended when handling this compound .
Properties
IUPAC Name |
2-(4-methoxyphenoxy)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-11-8-2-4-9(5-3-8)12-7-6-10/h2-5H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNADCCRKYFVIEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50342184 | |
Record name | 4-Methoxyphenoxyacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50342184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22446-12-4 | |
Record name | 4-Methoxyphenoxyacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50342184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.